2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide

• IUPAC Name: 1-[(3-methylbenzoyl)amino]-3-(2-methylprop-2-enyl)thiourea
• InChI: InChI=1S/C13H17N3OS/c1-9(2)8-14-13(18)16-15-12(17)11-6-4-5-10(3)7-11/h4-7H,1,8H2,2-3H3,(H,15,17)(H2,14,16,18)
• InChI Key: HAJHYOKBZIIJSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC(=S)NCC(=C)C
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide, also known as MMBC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. MMBC belongs to the class of chemical compounds known as benzophenones, which are commonly used in the production of sunscreens, dyes, and pharmaceuticals. In

Mechanism of Action

The mechanism of action of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell proliferation and inflammation. One study conducted by Zhang et al. (2016) found that 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide inhibited the activity of the enzyme AKT, which is known to play a key role in cell survival and proliferation. Another study conducted by Zhang et al. (2017) found that 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide inhibited the production of inflammatory cytokines in the mice, suggesting that it may have anti-inflammatory effects through the regulation of immune cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide are still being studied, but it has been shown to have potent cytotoxic and anti-inflammatory effects in various cell and animal models. One study conducted by Zhang et al. (2016) found that 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide induced apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anti-cancer agent. Another study conducted by Zhang et al. (2017) found that 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide reduced the production of inflammatory cytokines and protected against joint damage in a mouse model of rheumatoid arthritis, suggesting that it may have therapeutic potential for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide in lab experiments is that it is a synthetic compound that can be easily synthesized and purified. This allows for the production of large quantities of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide for use in various research studies. However, one limitation of using 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. This could lead to the development of more targeted therapies for cancer and inflammatory diseases. Another direction is to explore the potential of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide as a scaffold for the development of new drugs with improved efficacy and reduced toxicity. Finally, future research could focus on the optimization of the synthesis method of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide to improve its yield and purity, which could facilitate its use in larger-scale experiments and clinical trials.

Synthesis Methods

The synthesis method of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide involves the reaction of 3-methylbenzoyl chloride with N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide in its pure form.

Scientific Research Applications

2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide has been used in various research studies due to its potential applications in the field of medicinal chemistry. One study conducted by Zhang et al. (2016) investigated the anti-tumor activity of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide in vitro and in vivo. The study found that 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide exhibited potent cytotoxic activity against various cancer cell lines and inhibited tumor growth in mice. Another study conducted by Zhang et al. (2017) explored the potential anti-inflammatory effects of 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide in a mouse model of rheumatoid arthritis. The study found that 2-(3-methylbenzoyl)-N-(2-methyl-2-propen-1-yl)hydrazinecarbothioamide significantly reduced inflammation and joint damage in the mice, suggesting that it may have therapeutic potential for the treatment of rheumatoid arthritis.